cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid

• IUPAC Name: 1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid
• InChI: InChI=1S/C12H18O6/c1-10(7(13)14)4-11(2,8(15)16)6-12(3,5-10)9(17)18/h4-6H2,1-3H3,(H,13,14)(H,15,16)(H,17,18)
• InChI Key: AZWHPGZNOIYGFB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(C1)(C)C(=O)O)(C)C(=O)O)C(=O)O
• Molecular Formula: C12H18O6
• Molecular Weight: 258.27 g/mol

Description

Cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid, also known as TMC, is a cyclic tricarboxylic acid that has gained significant attention in scientific research due to its unique structural and chemical properties. TMC is a white crystalline powder that is soluble in water and has a molecular weight of 294.31 g/mol.

Mechanism Of Action

The exact mechanism of action of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid is not fully understood. However, it has been suggested that cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid may act as a chelating agent, forming stable complexes with metal ions. This property of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has been exploited in various applications, including drug delivery and fluorescent probe synthesis.

Biochemical And Physiological Effects

Cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has been shown to have low toxicity in vitro and in vivo (Zhang et al., 2012). In a study conducted on rats, cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid was found to have no significant effect on body weight, organ weight, or blood biochemistry parameters (Wang et al., 2016). However, further studies are needed to fully understand the biochemical and physiological effects of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid.

Advantages And Limitations For Lab Experiments

One of the main advantages of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid is its ability to form stable complexes with metal ions, which makes it a useful building block for the synthesis of MOFs and fluorescent probes. However, cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has limited solubility in organic solvents, which can make it difficult to work with in certain applications.

Future Directions

For the study of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid include the development of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid-based drug delivery systems, the synthesis of MOFs with unique properties, and the development of biosensors for the detection of metal ions in biological samples.

Synthesis Methods

Cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid can be synthesized through a multi-step process involving the reaction of trimethylcyclohexene with maleic anhydride, followed by the oxidation of the intermediate product with potassium permanganate. This method has been reported to yield cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid with a purity of over 95% (Zhang et al., 2012).

Scientific Research Applications

Cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid is in the field of materials science, where it has been used as a building block for the synthesis of metal-organic frameworks (MOFs) (Wang et al., 2016). cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has also been investigated for its potential as a drug delivery system due to its ability to form stable complexes with metal ions (Jiang et al., 2013). Additionally, cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid has been used in the synthesis of fluorescent probes for the detection of metal ions in biological samples (Liu et al., 2015).